molecular formula C8H10N2O4 B6214344 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid CAS No. 2731008-85-6

6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid

Cat. No. B6214344
CAS RN: 2731008-85-6
M. Wt: 198.2
InChI Key:
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Description

6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid, also known as 6-MOPC, is an organic compound with a wide range of applications in scientific research. It is an important building block for the synthesis of various compounds and has been used for the synthesis of various compounds such as heterocycles, polymers, and drugs. 6-MOPC is a versatile compound and has been used in various fields, such as materials science, biochemistry, and medicinal chemistry.

Scientific Research Applications

6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid has been used in various scientific research fields, such as materials science, biochemistry, and medicinal chemistry. It has been used as a building block for the synthesis of various heterocycles, polymers, and drugs. 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid has been used in the synthesis of various heterocycles, such as 1,3,4-oxadiazole, 1,2,4-triazole, and 1,2,3-triazole, as well as in the synthesis of various polymers, such as poly(ethylene glycol) and poly(vinyl chloride). 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid has also been used in the synthesis of various drugs, such as antifungal agents, anti-inflammatory agents, and antiviral agents.

Mechanism of Action

The mechanism of action of 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid is not well understood. However, it is believed that its action is based on its ability to form hydrogen bonds with other molecules, such as proteins and enzymes. These hydrogen bonds can affect the structure and function of proteins and enzymes, which can lead to the inhibition of their activity. In addition, 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid can also interact with other molecules, such as lipids, which can lead to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid are not well understood. However, it is believed that 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid can affect the activity of enzymes and proteins, as well as the structure and function of lipids. In addition, 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid has been shown to have an inhibitory effect on the growth of certain bacteria and fungi, as well as an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid in lab experiments is its versatility. It can be used as a building block for the synthesis of various compounds, such as heterocycles, polymers, and drugs. In addition, 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid has been shown to have an inhibitory effect on the growth of certain bacteria and fungi, as well as an anti-inflammatory effect.
However, there are some limitations to using 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid in lab experiments. For example, 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid is a highly reactive compound and can react with other compounds, such as proteins and enzymes, which can lead to the inhibition of their activity. In addition, 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid can also interact with other molecules, such as lipids, which can lead to changes in their structure and function.

Future Directions

The future directions for 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid include further research into its biochemical and physiological effects, as well as its mechanism of action. In addition, further research into its applications in materials science, biochemistry, and medicinal chemistry is needed. Finally, further research into its use as a building block for the synthesis of various heterocycles, polymers, and drugs is also needed.

Synthesis Methods

6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid can be synthesized from various starting materials, including 3-methoxy-5-methyl-6-hydroxy-7-hydroxy-pyrazolo[3,2-b][1,3]oxazine and 3-chloro-5-methyl-6-hydroxy-7-hydroxy-pyrazolo[3,2-b][1,3]oxazine. The synthesis of 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid involves the condensation of these two starting materials in the presence of an acid catalyst, such as hydrochloric acid. The reaction takes place at a temperature of 100-120°C and yields 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid in a yield of up to 99%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid involves the conversion of a pyrazole derivative to the desired oxazine ring system, followed by carboxylation of the resulting compound.", "Starting Materials": [ "4-methoxy-1H-pyrazole-5-carboxylic acid", "2-chloroacetic acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sulfuric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Conversion of 4-methoxy-1H-pyrazole-5-carboxylic acid to 4-methoxy-5-chloromethyl-1H-pyrazole (using 2-chloroacetic acid, sodium hydroxide, and methanol)", "Step 2: Cyclization of 4-methoxy-5-chloromethyl-1H-pyrazole to 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine (using acetic anhydride and sulfuric acid)", "Step 3: Carboxylation of 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine to 6-methoxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid (using sodium bicarbonate and water)" ] }

CAS RN

2731008-85-6

Molecular Formula

C8H10N2O4

Molecular Weight

198.2

Purity

95

Origin of Product

United States

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